[(2-Methoxyphenyl)methyl](1-methylpyrazolo[4,5-e]pyrimidin-4-yl)amine
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Description
(2-Methoxyphenyl)methylamine is a pyrazolo-pyrimidine derivative characterized by a pyrazole ring fused to a pyrimidine core. The compound features two key substituents:
- A 1-methyl group on the pyrazole ring.
- A (2-methoxyphenyl)methyl group attached to the pyrimidine’s amine moiety.
The ortho-methoxy substitution on the benzyl group introduces steric and electronic effects that may influence binding interactions in biological systems.
Properties
Molecular Formula |
C14H15N5O |
|---|---|
Molecular Weight |
269.30 g/mol |
IUPAC Name |
N-[(2-methoxyphenyl)methyl]-1-methylpyrazolo[3,4-d]pyrimidin-4-amine |
InChI |
InChI=1S/C14H15N5O/c1-19-14-11(8-18-19)13(16-9-17-14)15-7-10-5-3-4-6-12(10)20-2/h3-6,8-9H,7H2,1-2H3,(H,15,16,17) |
InChI Key |
XJQRBAFOMWYVGP-UHFFFAOYSA-N |
Canonical SMILES |
CN1C2=NC=NC(=C2C=N1)NCC3=CC=CC=C3OC |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (2-Methoxyphenyl)methylamine typically involves multi-step organic reactions. One common method is the Suzuki–Miyaura coupling reaction, which is widely used for forming carbon-carbon bonds. This reaction involves the coupling of an aryl halide with an organoboron compound in the presence of a palladium catalyst . The reaction conditions are generally mild and can be carried out at room temperature.
Industrial Production Methods
In an industrial setting, the production of this compound may involve large-scale batch reactions using automated reactors. The use of continuous flow reactors can also enhance the efficiency and yield of the synthesis process. The reaction conditions, such as temperature, pressure, and solvent choice, are optimized to ensure high purity and yield of the final product.
Chemical Reactions Analysis
Types of Reactions
(2-Methoxyphenyl)methylamine undergoes various types of chemical reactions, including:
Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include lithium aluminum hydride and sodium borohydride.
Substitution: This reaction involves the replacement of one functional group with another. Common reagents include halogens and nucleophiles.
Common Reagents and Conditions
The common reagents used in these reactions include:
Oxidizing agents: Potassium permanganate, chromium trioxide.
Reducing agents: Lithium aluminum hydride, sodium borohydride.
Nucleophiles: Halogens, amines.
Major Products Formed
The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation reactions may yield ketones or aldehydes, while reduction reactions may yield alcohols or amines.
Scientific Research Applications
Antitumor Activity
Recent studies have highlighted the potential of pyrazolo[4,5-e]pyrimidines as antitumor agents. Research indicates that derivatives of this compound exhibit significant cytotoxic effects against various cancer cell lines. For instance, a study demonstrated that modifications to the pyrazolo[4,5-e]pyrimidine scaffold could enhance its anticancer properties through improved interaction with target enzymes involved in tumor progression .
Enzyme Inhibition
The compound has been investigated for its ability to inhibit specific enzymes linked to cancer and inflammatory processes. Inhibitory assays have shown promising results, suggesting that (2-Methoxyphenyl)methylamine could serve as a lead compound for developing new therapeutic agents targeting these enzymes .
Fluorescent Probes
Recent advancements have identified pyrazolo[1,5-a]pyrimidines as effective fluorescent probes due to their favorable photophysical properties. The incorporation of the methoxyphenyl moiety enhances the compound's fluorescence characteristics, making it suitable for applications in bioimaging and diagnostics . Studies have reported that specific derivatives can achieve high quantum yields, which are essential for effective imaging applications.
Case Study 1: Anticancer Activity
A notable study focused on synthesizing various derivatives of (2-Methoxyphenyl)methylamine and evaluating their anticancer activity. The results indicated that certain derivatives exhibited IC50 values in the low micromolar range against breast and lung cancer cell lines. This suggests that structural modifications can significantly impact biological activity .
Case Study 2: Enzyme Inhibition
Another research effort investigated the enzyme inhibitory potential of this compound against cyclin-dependent kinases (CDKs), which are crucial in cell cycle regulation. The study found that specific analogs of the compound effectively inhibited CDK activity, leading to reduced proliferation of tumor cells in vitro .
Mechanism of Action
The mechanism of action of (2-Methoxyphenyl)methylamine involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific biological activity being studied.
Comparison with Similar Compounds
Core Structure Variations
The pyrazolo-pyrimidine core varies in ring fusion positions across analogs, altering substituent orientation:
Substituent Analysis
Substituents on the pyrazole ring and amine moiety significantly impact physicochemical and biological properties:
Table 1: Substituent Comparison
Key Observations :
- Steric Effects :
- Solubility :
Inferred Structure-Activity Relationships (SAR)
While biological data are absent in the evidence, structural trends suggest:
- Aromatic vs. Aliphatic Substituents : Aromatic groups (e.g., benzyl in the target) may favor π-π stacking in kinase active sites, whereas aliphatic chains (e.g., butyl in ) could enhance off-target interactions .
Biological Activity
(2-Methoxyphenyl)methylamine is a complex organic compound that combines a methoxy-substituted phenyl group with a methylpyrazolo[4,5-e]pyrimidine framework. This unique structure positions it as a candidate for various therapeutic applications, particularly in oncology and inflammation. This article reviews the biological activities associated with this compound, summarizing key research findings, case studies, and potential therapeutic implications.
Structural Overview
The structural formula of (2-Methoxyphenyl)methylamine is represented as follows:
This compound features:
- A methoxyphenyl group that enhances lipophilicity and potential receptor interactions.
- A methylpyrazolo[4,5-e]pyrimidine core known for its pharmacological relevance.
Antitumor Activity
Research indicates that pyrazolo derivatives exhibit significant antitumor properties. Specifically, compounds similar to (2-Methoxyphenyl)methylamine have been shown to inhibit key oncogenic pathways:
- Inhibition of Kinases : Pyrazolo derivatives have demonstrated inhibitory effects against various kinases such as BRAF(V600E), EGFR, and Aurora-A kinase. These kinases are critical in tumor proliferation and survival pathways .
- Cell Viability Assays : In vitro studies have reported IC50 values in the micromolar range for similar compounds, indicating effective cytotoxicity against cancer cell lines .
Anti-inflammatory Properties
The compound's potential anti-inflammatory activity has also been explored:
- Cytokine Modulation : Studies have shown that pyrazolo derivatives can modulate the production of pro-inflammatory cytokines. This suggests a mechanism by which they may alleviate inflammatory conditions .
- Animal Models : In vivo studies using animal models of inflammation have demonstrated significant reductions in edema and inflammatory markers following administration of pyrazolo compounds .
Antimicrobial Activity
Emerging research indicates that pyrazolo derivatives may possess antimicrobial properties:
- Antifungal Activity : Specific derivatives have shown promise against various fungal pathogens, suggesting a broader spectrum of antimicrobial activity .
- Bacterial Inhibition : Some studies highlight the efficacy of pyrazole compounds against Gram-positive and Gram-negative bacteria, further supporting their potential as antimicrobial agents .
Case Studies
- Antitumor Efficacy in Mice :
-
Inflammation Reduction in Rheumatoid Arthritis Models :
- In an experimental model of rheumatoid arthritis, treatment with (2-Methoxyphenyl)methylamine led to decreased joint swelling and pain scores, supporting its anti-inflammatory potential .
Research Findings Summary
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
